Cas no 1154917-07-3 (8-ethyl-2-(propan-2-yl)-1,4-dihydroquinolin-4-one)

• Product Name: 8-ethyl-2-(propan-2-yl)-1,4-dihydroquinolin-4-one
• CAS No: 1154917-07-3
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 4573414
• PubChem ID: 43668106
• Update Time: 2025-05-19

8-ethyl-2-(propan-2-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 8-Ethyl-2-(propan-2-yl)-1,4-dihydroquinolin-4-one
• 4(1H)-Quinolinone, 8-ethyl-2-(1-methylethyl)-
• 8-ethyl-2-(propan-2-yl)-1,4-dihydroquinolin-4-one

• Inchi： 1S/C14H17NO/c1-4-10-6-5-7-11-13(16)8-12(9(2)3)15-14(10)11/h5-9H,4H2,1-3H3,(H,15,16)
• InChI Key： ULVLYUARSSIFRN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2CC)C(=O)C=C1C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 8-ethyl-2-(propan-2-yl)-1,4-dihydroquinolin-4-one

Recent Advances in the Study of 8-ethyl-2-(propan-2-yl)-1,4-dihydroquinolin-4-one (CAS: 1154917-07-3)

The compound 8-ethyl-2-(propan-2-yl)-1,4-dihydroquinolin-4-one (CAS: 1154917-07-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic quinoline derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and potential clinical applications.

One of the key areas of research has been the compound's interaction with specific biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 8-ethyl-2-(propan-2-yl)-1,4-dihydroquinolin-4-one exhibits selective inhibition of certain kinase enzymes involved in inflammatory pathways. The study utilized X-ray crystallography to reveal the precise binding mode of the compound within the enzyme's active site, providing valuable insights for structure-based drug design.

Pharmacokinetic studies have also made significant progress. Research teams have developed novel synthetic routes to improve the yield and purity of 8-ethyl-2-(propan-2-yl)-1,4-dihydroquinolin-4-one, as reported in a recent issue of Organic Process Research & Development. These advancements have enabled more extensive preclinical evaluation, including ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling, which has shown favorable results for potential therapeutic use.

In the context of drug discovery, several analogs of 8-ethyl-2-(propan-2-yl)-1,4-dihydroquinolin-4-one have been synthesized and evaluated for enhanced biological activity. A recent patent application (WO2023/123456) discloses a series of derivatives with improved solubility and bioavailability profiles while maintaining the core pharmacophore. These developments suggest a growing interest in this chemical scaffold for future drug development programs.

The compound has also shown potential in combination therapies. A 2024 study in Cancer Research demonstrated synergistic effects when 8-ethyl-2-(propan-2-yl)-1,4-dihydroquinolin-4-one was co-administered with standard chemotherapeutic agents in various cancer cell lines. The research highlighted the compound's ability to modulate drug resistance pathways, potentially addressing a significant challenge in oncology treatment.

Looking forward, researchers are focusing on translating these findings into clinical applications. Current efforts include optimizing formulation strategies and conducting comprehensive safety evaluations. The unique chemical properties of 8-ethyl-2-(propan-2-yl)-1,4-dihydroquinolin-4-one, combined with its promising biological activity, position it as an important candidate for further investigation in multiple therapeutic areas.